Cas no 98033-36-4 (4,4,5,5-Tetracyanooctanedioic acid)

4,4,5,5-Tetracyanooctanedioic acid structure
98033-36-4 structure
Product Name:4,4,5,5-Tetracyanooctanedioic acid
CAS No:98033-36-4
MF:C12H10N4O4
MW:274.23220205307
CID:2820520
Update Time:2023-08-07

4,4,5,5-Tetracyanooctanedioic acid Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 4,4,5,5-tetracyano-
    • 4,4,5,5-TETRACYANOOCTANEDIOIC ACID
    • 4,4,5,5-Tetracyanooctanedioic acid
    • Inchi: 1S/C12H10N4O4/c13-5-11(6-14,3-1-9(17)18)12(7-15,8-16)4-2-10(19)20/h1-4H2,(H,17,18)(H,19,20)
    • InChI Key: UBYNIOLOGJXIAA-UHFFFAOYSA-N
    • SMILES: OC(CCC(C#N)(C#N)C(C#N)(C#N)CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 527
  • XLogP3: -1.1
  • Topological Polar Surface Area: 170
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